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This technical support center provides researchers, scientists, and drug development

professionals with best practices, troubleshooting guides, and frequently asked questions for

maintaining the integrity of digital evidence using MSAB solutions.

Frequently Asked Questions (FAQs)
Q1: What is the primary principle for maintaining digital evidence integrity?

A1: The most critical principle is that the digital evidence must not be altered from its original

state.[1][2] Any process applied to the evidence should be fully documented, allowing an

independent third party to achieve the same results.[3] MSAB's XRY tool is designed to

recover device data in a forensically sound manner, ensuring the data can be relied upon.[4] It

utilizes a secure file format with a full audit trail to protect evidence from extraction through

analysis and reporting.[5]

Q2: How does MSAB's software ensure the integrity of the data it extracts?

A2: MSAB's XRY extraction tool creates a secure, proprietary file format (.XRY) that is

designed to be tamper-proof.[5][6][7][8] This file format includes a full forensic audit trail.[5]

Furthermore, XRY generates hash values (digital fingerprints) for all extracted data. These

hash values can be used to verify that the data has not been altered since its acquisition.[1][9]

The .XRY file can also be configured with 256-bit encryption for increased security.[6]
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Q3: What is the difference between logical and physical extraction, and how do they impact

data integrity?

A3:

Logical Extraction: This method communicates with the device's operating system to access

live and file system data.[4][8][10][11] It is the quickest method but may not recover deleted

or protected data. Integrity is high for the accessible data.

Physical Extraction: This method bypasses the operating system to dump the raw data from

the device's memory.[4][9] This can reveal protected and deleted data.[9] While more

comprehensive, the process is more intrusive. MSAB tools are designed to perform these

extractions in a forensically sound manner, generating hash values of the memory image to

ensure integrity.[9]

Q4: Can I validate the integrity of an extracted data file?

A4: Yes, MSAB's XAMN analysis tool allows you to perform file validation on .XRY files.[12][13]

This process checks the integrity of the evidence file to ensure it has not been tampered with

and is secure.[12] This is a crucial step in maintaining an unshakable foundation for your

research data.[12][13]

Q5: What is a "Chain of Custody" and how do I maintain it with MSAB tools?

A5: The Chain of Custody is a detailed log documenting the entire lifecycle of the evidence,

from collection to final analysis.[1] It should record who collected the evidence, the source,

date, time, and the methods used.[1] MSAB's software ecosystem is designed to support this

process. XRY's secure file format and detailed logs provide a foundation for the chain of

custody.[6][7] Within XAMN, you can use features like "Examiner Notes" and "Tags" to

document your analysis process, and the "Report Builder" allows you to formally document

chain of custody details for your final reports.[14][15][16]

Troubleshooting Guides
Issue 1: XRY cannot establish a connection with the mobile device.
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Question: My computer is not recognizing the mobile device I've connected for data

acquisition. What should I do?

Answer: Device connectivity is a common issue in mobile forensics.[17] A simple fix built into

XRY is the "Device Cleanup" utility. This function removes all previous USB drivers, allowing

for a fresh connection.[17]

Troubleshooting Steps:

Open XRY.

Navigate to the Menu in the top-left corner.

Select Device Cleanup.

You will be prompted to allow the application to make changes; select Yes.

Choose the USB devices option.

A list of previously installed device drivers will appear. Press Ctrl + A to select all drivers for

removal.

Follow the on-screen prompts to complete the cleanup process.

Attempt the device extraction again.[17]

If the issue persists, consult the XRY Device Manual for specific instructions for that

device model, as it contains detailed information on supported devices and extraction

types.[18]

Issue 2: The data extraction process fails or completes with errors.

Question: I started an extraction, but it failed midway through or finished with error messages

in the log file. How can I ensure I get a complete and integral extraction?

Answer: Extraction failures can happen for various reasons, including unstable connections,

device-specific security features, or software version incompatibilities.
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Troubleshooting Steps:

Check the Log File: Carefully review the XRY log file for specific error messages. This file

is crucial for diagnosing the problem.[18]

Consult the Device Manual: Open the XRY Device Manual (Menu > Help file) to confirm

the recommended extraction profile and known limitations for the specific device model

and operating system version.[18]

Ensure Stable Connection: Use high-quality USB cables and ensure the device is not

disturbed during the extraction.

Update Software: Ensure you are using the latest version of XRY. MSAB frequently

releases updates to support new devices and operating systems.[6][7]

Try a Different Method: If a physical extraction fails, attempt a logical extraction. While less

comprehensive, it may be the only way to recover certain data due to device encryption or

other security measures.[19]

Contact Support: If the problem persists, contact MSAB Technical Support. Be prepared to

provide your license number, the XRY log file, and details about the device model.[18]

Experimental Protocols
Protocol 1: Standard Operating Procedure for Mobile Device Data Acquisition

This protocol outlines the methodology for acquiring data from a mobile device in a research

setting to ensure the integrity and admissibility of the data.

Preparation and Documentation:

Document the date, time, and location of the acquisition.

Record the researcher's name and credentials.

Photograph the device in its current state (front and back, and while powered on if

applicable). Note any existing damage.
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Document device identifiers: Make, Model, Serial Number, and IMEI/MEID if visible.

Device Isolation:

To prevent remote wiping or alteration of data, disconnect the device from all networks

(cellular, Wi-Fi, Bluetooth). The preferred method is to use a Faraday bag.

If the device must remain powered on, enable airplane mode immediately.

Data Extraction using XRY:

Connect the device to the XRY system using the appropriate cable as indicated by the

XRY software.

Launch XRY and input the case details as prompted.

Select the correct device profile (make, model, and OS).

Choose the appropriate extraction method. Start with a full logical extraction. If a more

comprehensive data set including deleted data is required for the research, proceed with a

physical extraction if supported.

Follow the on-screen instructions provided by XRY precisely. Do not deviate from the

prescribed workflow.

Allow the extraction to complete without interruption.

Verification and Hashing:

Upon completion, XRY will automatically generate a secure .XRY file containing the

extracted data and a detailed log of the process.

The software will calculate and record hash values for the extracted data. This is the

primary method for verifying data integrity.

Post-Acquisition:
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Disconnect the device and store it securely according to your laboratory's evidence

handling procedures.

Create a working copy of the .XRY file for analysis. The original extracted file should be

archived in a secure, write-protected state.

Use the XAMN software to open the working copy and perform a file validation to confirm

the integrity of the data set before analysis.[12][13]

Quantitative Data Summary
For research purposes, it's crucial to understand the different hashing algorithms available

within MSAB's tools to ensure data integrity.

Hashing Algorithm Description
Common Use Case in
Research

MD5
A 128-bit hash function. It is

relatively fast to compute.

Used for basic file integrity

checks. Still widely used but

considered less secure against

collision attacks than SHA-2

variants.

SHA-1

A 160-bit hash function. It is

more secure than MD5 but is

also being phased out in favor

of SHA-2.

Previously a standard for

digital evidence verification.

Still useful for compatibility with

older systems.

SHA-256

A 256-bit hash function and

part of the SHA-2 family. It is

considered a strong, secure

standard.

Recommended for ensuring

the integrity of critical research

data where high security is

paramount.[6]

SHA-512

A 512-bit hash function, also

part of the SHA-2 family. Offers

an even higher level of

security.

Used in scenarios requiring the

highest level of assurance

against data tampering for

long-term data archiving.
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Note: The availability of specific algorithms may vary based on your XRY software version and

configuration. SHA-256 is the recommended standard for most scientific applications.

Visualizations

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15602742?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Phase 1: Acquisition

Phase 2: Verification & Analysis

Phase 3: Reporting

Start: Document
Device State

Isolate Device
(Faraday Bag)

Extract Data with XRY
(Generates .XRY File)

Generate Hash Values
(MD5, SHA-256)

Archive Original .XRY File
(Write-Protected)

Create Working Copy

Validate Copy in XAMN

Analyze Data

Document Findings
(XAMN Report Builder)

End: Secure Archival
of Report & Data

Click to download full resolution via product page

Caption: Workflow for Maintaining Digital Evidence Integrity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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